2-Bromo-3-chloropropene
Overview
Description
2-Bromo-3-chloropropene is an organic compound with the formula C3H4BrCl. It has a molecular weight of 155.421 .
Molecular Structure Analysis
The molecular structure of 2-Bromo-3-chloropropene can be represented as ClCC(Br)=C . This structure is also available as a 2D Mol file or as a computed 3D SD file .Physical And Chemical Properties Analysis
2-Bromo-3-chloropropene has a refractive index of 1.5042 at 20°C. It has a boiling point of 75-80°C at 450 mmHg and a density of 1.6343 g/mL at 25°C .Scientific Research Applications
Conformational Stability and Vibrational Assignment : An investigation into the infrared and Raman spectra of 2-Bromo-3-chloropropene revealed insights into its conformational stability and vibrational assignments. This study, which included variable temperature studies and ab initio calculations, identified the anti and gauche conformers of this compound (Guirgis et al., 1997).
Molecular Structures Determination : The molecular structures of 2-Bromo-3-chloropropene were determined using combined analysis of electron diffraction and microwave spectroscopic data. This research provided detailed geometric parameters of the compound (Hilderbrandt & Schei, 1984).
Thermal Decomposition Studies : Research on the thermal decomposition of 2-Bromo-3-chloropropene in shock tube experiments offered insights into its decomposition pathways and product formation under various conditions (Roy et al., 2003).
Rotational Isomerism Analysis : A study on the rotational isomerism in 2,3-dihalopropenes, including 2-Bromo-3-chloropropene, provided evidence of vibrational coupling and the effects of intermolecular potential energies on the stability of different forms (Crowder, 1967).
Functional Organolithium Reagent Applications : Research demonstrated the generation of 3-chloro-1-lithiopropene from 1-bromo-3-chloropropene and its applications in reactions with alkylboronates to produce 3-alkylprop-1-en-3-ols (Smith et al., 2013).
Hydrolysis Kinetics and Products : A study on the hydrolysis of 1,2-dibromo-3-chloropropane, closely related to 2-Bromo-3-chloropropene, investigated its kinetics and products, revealing the formation of 2-bromo-3-chloropropene as an intermediate (Burlinson et al., 1982).
Halogen Atom Exchange Reactions : Research on the reaction of hypohalous acids with 2-halogenopropenes, including 2-Bromo-3-chloropropene, provided insights into the exchange of halogen atoms and the formation of different halogenated products (Pearson & Williams, 1970).
Safety And Hazards
properties
IUPAC Name |
2-bromo-3-chloroprop-1-ene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H4BrCl/c1-3(4)2-5/h1-2H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LGQUWHWIEUSLLO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=C(CCl)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H4BrCl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10167693 |
Source
|
| Record name | 2-Bromo-3-chloropropene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10167693 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
155.42 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-3-chloropropene | |
CAS RN |
16400-63-8 |
Source
|
| Record name | 1-Propene, 2-bromo-3-chloro- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=16400-63-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Bromo-3-chloropropene | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0016400638 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-Bromo-3-chloropropene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10167693 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-bromo-3-chloropropene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.036.759 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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